Cas no 50269-95-9 (1H-Pyrrole-2-carbohydrazide)

1H-Pyrrole-2-carbohydrazide Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, hydrazide
• 1H-Pyrrole-2-carbohydrazide
• Pyrrole-2-carboxylic acid hydrazide
• 2-(Hydrazinocarbonyl)pyrrole
• NSC 134466
• 50269-95-9
• A828045
• AC-23238
• FT-0607913
• AKOS001105903
• DTXSID10300043
• pyrrole-5-carboxhydrazide
• MFCD00141885
• CL3108
• J-504747
• FQIAWPZQJCAPSW-UHFFFAOYSA-N
• NSC134466
• 2-Pyrrolecarboxylic acid, hydrazide
• 2-pyrrolecarbohydrazide
• HMS1630C03
• Z95516011
• NSC-134466
• CHEMBL3091662
• SCHEMBL3699321
• 1H-pyrrole-2-carbohydrazide, AldrichCPR
• SB62275
• EN300-14057
• 3F-061
• CS-0171531
• 1H-Pyrrole-2-carboxylic acid hydrazide
• 1h-pyrrole-2-carbohydrazide
• ALBB-032631
• DTXCID20251178
• +Expand

• MDL： MFCD00141885
• InChIKey： FQIAWPZQJCAPSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7N3O/c6-8-5(9)4-2-1-3-7-4/h1-3,7H,6H2,(H,8,9)
• SMILES： C1=CNC(=C1)C(=O)NN

Computed Properties

• Exact Mass: 125.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 125.058912
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 70.9

Experimental Properties

• LogP: 0.70940
• PSA: 70.91000
• Refractive Index: 1.614
• Melting Point: 148-149 °C
• Color/Form: Solid
• Density: 1.313

1H-Pyrrole-2-carbohydrazide Security Information

• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C
• Risk Phrases： R20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT

1H-Pyrrole-2-carbohydrazide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%